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Compound of Interest

Compound Name: Triclosan-d3

Cat. No.: B564716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and data associated with

Triclosan-d3, a deuterated analog of the broad-spectrum antimicrobial agent, Triclosan.

Understanding and implementing these guidelines is paramount to ensuring a safe laboratory

environment and the integrity of research outcomes. Triclosan-d3 is utilized in various

research applications, including as an internal standard in analytical and pharmacokinetic

studies.[1][2]

Core Safety and Handling Protocols
Proper handling of Triclosan-d3 is crucial to minimize exposure risks and prevent

contamination. The following procedures are derived from established safety data sheets and

should be strictly adhered to in a laboratory setting.

Personal Protective Equipment (PPE)
A foundational aspect of safe handling involves the consistent use of appropriate personal

protective equipment.[1][3]
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Required Personal Protective Equipment

Eye Protection
(Safety goggles or face shield)

Hand Protection
(Chemical-resistant gloves)

Body Protection
(Lab coat or impervious clothing)

Researcher

Must Wear Must Wear Must Wear

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Handling Triclosan-d3.

Spill Management Protocol
In the event of a spill, a structured and calm response is necessary to mitigate any potential

hazards.

Spill Occurs Evacuate Immediate Area Ensure Adequate Ventilation Wear Appropriate PPE Contain Spillage
(Use absorbent material)

Collect and Place in
Sealed Container for Disposal

Clean Spill Area with
Soap and Water

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Workflow for Responding to a Triclosan-d3 Spill.

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure.[3]
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Routes of Exposure and First Aid

Exposure to Triclosan-d3

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Consult a physician.

Skin Contact

Wash off with soap and plenty of water.
Consult a physician.

Inhalation

Move person into fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Ingestion

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Consult a physician.

Click to download full resolution via product page

Caption: First Aid Procedures for Triclosan-d3 Exposure.

Quantitative Data Summary
The following tables summarize the key quantitative data for Triclosan-d3, compiled from

various safety data sheets.

Physical and Chemical Properties
Property Value Reference

Chemical Formula C12H4D3Cl3O2 [3]

Molecular Weight 292.56 g/mol [2][4]

Physical State Solid [3]

Appearance White to off-white solid [3]

Melting Point 56 - 58 °C (133 - 136 °F) [3]

Boiling Point 280 - 290 °C (536 - 554 °F) [3]

Water Solubility 10 mg/L [3]

Solubility in DMSO ≥ 100 mg/mL [2]

Partition Coefficient (log Pow) 4.76 [3]
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Toxicological Data
The toxicological data for Triclosan is often used as a reference for Triclosan-d3 due to their

structural similarity.

Test Species Route Value Reference

LD50 Rat Oral 3,700 mg/kg [3]

LD50 Rabbit Dermal 9,300 mg/kg [3]

Hazard Identification and Precautionary Statements
Triclosan-d3 is classified with the following hazard statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Key precautionary statements include:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Experimental Protocols
The following protocols are standard procedures for safe handling and emergency response.

General Handling and Storage
Objective: To ensure the safe handling and storage of Triclosan-d3 to maintain its integrity and

prevent accidental exposure.

Methodology:
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Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Ensure adequate ventilation, preferably within a laboratory fume hood.[3]

Store at room temperature in a well-ventilated area.[3]

Keep containers tightly closed when not in use.

Incompatible with strong oxidizing agents.[3]

Accidental Release Measures
Objective: To safely manage and clean up a spill of Triclosan-d3.

Methodology:

Use personal protective equipment, including gloves, lab coat, and eye protection.[3]

Avoid breathing dust by ensuring adequate ventilation.[3]

Prevent the product from entering drains.[3]

Carefully pick up the spilled material without creating dust.

Place the collected material into a suitable, closed container for disposal.[3]

Firefighting Measures
Objective: To safely extinguish a fire involving Triclosan-d3.

Methodology:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing

media.[3][5]

Firefighters should wear self-contained breathing apparatus if necessary.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://www.benchchem.com/product/b564716?utm_src=pdf-body
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://www.benchchem.com/product/b564716?utm_src=pdf-body
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triclosan
https://static.cymitquimica.com/products/3U/pdf/sds-D6983.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous decomposition products under fire conditions include carbon oxides and

hydrogen chloride gas.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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